Cas no 74900-24-6 (4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenol)

• Product Name: 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenol
• CAS No: 74900-24-6
• MF: C₁₂H₇ClF₃NOS
• MW: 305.70329117775
• CID: 2801014
• Update Time: 2023-08-07

4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenol

• Inchi： 1S/C12H7ClF3NOS/c13-10-5-7(12(14,15)16)6-17-11(10)19-9-3-1-8(18)2-4-9/h1-6,18H
• InChI Key： YPNILAQPCNCFJX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SC1C=CC(=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 4.4
• Topological Polar Surface Area: 58.4